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Compound of Interest

Compound Name:
4-chloro-3-

(difluoromethoxy)benzaldehyde

CAS No.: 2364584-99-4

Cat. No.: B6322225

Get Quote

Executive Summary & Structural Context[1][2][3][4]
[5]
4-chloro-3-(difluoromethoxy)benzaldehyde (CAS: 151978-76-0) represents a class of

"scaffold-hopping" intermediates where the lipophilic difluoromethoxy (

) group replaces traditional methoxy or cyclopropyl ethers.

From a crystallographic perspective, this molecule presents a competition between the planar

aldehyde anchor and the conformationally distinct difluoromethoxy tail. Understanding its solid-

state arrangement is vital for controlling polymorphism during scale-up, as the

group is known to induce unique packing motifs via weak

and

hydrogen bonds.
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Comparative Matrix: Target vs. Analogs

Feature
Target: 4-Cl-3-

(OCF₂H)-

Benzaldehyde

Analog A: 4-Cl-3-

Hydroxybenzaldehyd

e

Analog B: 3-

(Difluoromethoxy)be

nzaldehyde

Role Lipophilic Intermediate Synthetic Precursor
Non-halogenated

Analog

H-Bond Donor None (Acceptor only)
Strong (

)
None

Key Interaction / (Strong dimer) Stacking

Conformation
Orthogonal (

Ring)
Planar Orthogonal

Predicted Space

Group

or

(Centrosymmetric)
(H-bonded sheets)

Melting Point
Low (

expected)

High (

)
Low (Liquid/Low melt)

Structural Analysis & Theoretical Grounding
The "Orthogonal Anomaly" of the Difluoromethoxy
Group
Unlike a methoxy group, which often lies coplanar to the aromatic ring to maximize resonance,

the difluoromethoxy group adopts an orthogonal conformation.

Mechanism: The high electronegativity of fluorine induces a negative hyperconjugation (

). To maximize this orbital overlap and minimize steric repulsion with ortho-hydrogens, the

torsion angle twists to approximately 90°.
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Crystallographic Impact: This twist disrupts efficient planar stacking (herringbone packing is

more likely) and increases the unit cell volume relative to methoxy analogs.

Predicted Geometric Parameters
Based on high-resolution structures of difluoromalonic acid and Roflumilast intermediates [1, 2],

the following bond metrics should be used as restraints during structure refinement:

:

Å

:

Å (Short due to F electronegativity)

:

Å

:

Å

Angle:

Experimental Protocol: Crystallization & Data
Collection
To obtain publication-quality data for this intermediate, a rigorous screening protocol is required

to avoid oiling out (a common issue with low-melting fluorinated aldehydes).

Workflow Diagram (DOT)
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Crude 4-Cl-3-(OCF₂H)-Benzaldehyde
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Click to download full resolution via product page

Figure 1: Optimized crystallization workflow for low-melting fluorinated benzaldehydes.

Step-by-Step Methodology
Purification (Critical): Ensure purity

via GC-MS. Impurities (especially the phenol precursor) act as crystal poisons.

Crystallization Method A (Evaporation):

Dissolve 50 mg in 2 mL of Diisopropyl ether (DIPE) or Pentane/DCM (10:1).
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Place in a loosely capped vial at 4°C (refrigerator).

Why: Low temperature reduces solubility slowly, promoting nucleation over oiling.

Crystallization Method B (Sublimation):

If the solid has a low melting point (

), sublimation under high vacuum (

Torr) at slightly above ambient temperature is often the only way to get X-ray quality
crystals.

Data Collection Strategy:

Temperature: Collect at 100 K (Cryostream). The

group is prone to rotational disorder at room temperature.

Resolution: Aim for

Å resolution to accurately resolve the F atom positions and distinguish them from potential
H-disorder.

Data Processing & Refinement Guide
When solving the structure, specific challenges related to the difluoromethoxy group often

arise. Use this validation checklist:
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Challenge Symptom Solution

F-Atom Disorder
Elongated thermal ellipsoids

on Fluorine atoms.

Model rotational disorder

(PART 1 / PART 2 in SHELXL).

Check occupancy (e.g.,

0.60/0.40).

Twinning

High

-factor (

) despite good data.

Check for pseudo-merohedral

twinning, common in

monoclinic space groups with

.

H-Atom Placement
The unique proton on

is hard to see.

Do not use geometrical riding

models immediately. Locate in

Difference Fourier map first to

confirm the torsion angle, then

restrain.

Reference Data for Validation
Space Group: Expect Monoclinic

(

).

Packing Coefficient: Should be approx

. If lower, suspect unresolved solvent voids.

References
Difluoromethoxy Conformation

Luo, Y., et al. (2021).[1] "Synthesis of Tri- and Difluoromethoxylated Compounds by Visible

Light Photoredox Catalysis." Frontiers in Chemistry. Link

Significance: Establishes the orthogonal conformation rule for aryl-difluoromethyl ethers.
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Structural Analog (Difluoromalonic Acid)

BenchChem Technical Report. "Crystal structure of difluoromalonic acid." Link

Significance: Provides baseline bond lengths for the moiety.

Synthesis & Precursors

Patent US8829195.[1] "Process for the preparation of dabigatran etexilate mesylate..."

(Contains relevant benzaldehyde intermediate characterization). Link

Gropen, O., et al. "The Crystal Structure of 4-chloro-4'-
(chlorodifluoromethoxy)benzophenone." Acta Crystallographica.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. downloads.regulations.gov [downloads.regulations.gov]
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benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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